Cas no 88472-62-2 (Hexadecanenitrile, 12-oxo-)

Hexadecanenitrile, 12-oxo- structure
Hexadecanenitrile, 12-oxo- structure
Product Name:Hexadecanenitrile, 12-oxo-
CAS No:88472-62-2
MF:C16H29NO
MW:251.407564878464
CID:631370
PubChem ID:15584312
Update Time:2025-04-19

Hexadecanenitrile, 12-oxo- Chemical and Physical Properties

Names and Identifiers

    • Hexadecanenitrile, 12-oxo-
    • 12-oxohexadecanenitrile
    • DTXSID40574972
    • 88472-62-2
    • Inchi: 1S/C16H29NO/c1-2-3-13-16(18)14-11-9-7-5-4-6-8-10-12-15-17/h2-14H2,1H3
    • InChI Key: RSYBTXMDZWFBKI-UHFFFAOYSA-N
    • SMILES: O=C(CCCC)CCCCCCCCCCC#N

Computed Properties

  • Exact Mass: 251.224914549g/mol
  • Monoisotopic Mass: 251.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 13
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 40.9Ų
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